2-Amino-6-benzyl-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-6-benzyl-5,5-dioxo-4-pyridin-3-yl-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C24H18N4O3S/c25-13-19-21(17-9-6-12-27-14-17)23-22(31-24(19)26)18-10-4-5-11-20(18)28(32(23,29)30)15-16-7-2-1-3-8-16/h1-12,14,21H,15,26H2
• InChI Key: DWIKVWILRISKCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CN=CC=C5
• Molecular Formula: C24H18N4O3S
• Molecular Weight: 442.5 g/mol
• CAS No.: 893318-68-8

Description

2-Amino-6-benzyl-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C24H18N4O3S and its molecular weight is 442.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• A study by Al-Issa (2012) explored the synthesis of various pyridine and fused pyridine derivatives, including those similar to the compound . These compounds are synthesized through reactions with arylidene malononitrile and other reagents, demonstrating their chemical versatility (Al-Issa, 2012).

• Research by Abdel-fattah and Attaby (2012) also focused on the synthesis of pyridine carbonitrile derivatives. Their work further illuminates the compound's reactivity with different halogen-containing reagents, leading to various heterocyclic compounds (Abdel-fattah & Attaby, 2012).

Potential Pharmaceutical Applications

• A study by Ahmad et al. (2019) analyzed the synthesis and biological evaluation of pyranobenzothiazines. The research found that some of these compounds exhibit inhibitory activity against monoamine oxidase, suggesting potential applications in treating disorders related to monoamine neurotransmitters (Ahmad et al., 2019).

Antimicrobial and Anticancer Activities

• The work by Elewa et al. (2021) explored the synthesis of pyridine carbonitrile derivatives and their evaluation for antibacterial and antitumor activities. This suggests the potential of such compounds in developing new treatments for bacterial infections and cancer (Elewa et al., 2021).

Versatility in Heterocyclic Compound Synthesis

• Hammam et al. (2003) discussed the synthesis of tricyclic heterocyclic compounds, highlighting the versatility of pyridine derivatives in forming complex molecular structures. These structures have potential applications in various fields, including pharmaceuticals (Hammam et al., 2003).

Mechanism of Action

Target of action

Many compounds with similar structures are known to interact with various receptors or enzymes in the body. For instance, indole derivatives are known to bind with high affinity to multiple receptors .

Mode of action

The interaction of a compound with its target often results in a change in the target’s activity. This can lead to a cascade of biochemical reactions within the cell. For example, some compounds inhibit the activity of certain enzymes, preventing them from catalyzing their usual reactions .

Biochemical pathways

The affected pathways depend on the specific targets of the compound. For instance, if the compound targets an enzyme involved in inflammation, it could affect the biochemical pathways related to inflammation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Many factors can influence these properties, including the compound’s size, charge, and hydrophobicity .

Result of action

The molecular and cellular effects of a compound’s action depend on its mode of action and the biochemical pathways it affects. For example, if a compound inhibits an enzyme involved in inflammation, the result might be a reduction in inflammation .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence a compound’s action, efficacy, and stability .